2-Bromo-5-cyclopropoxybenzonitrile

• Molecular Formula: C10H8BrNO
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 2-bromo-5-cyclopropyloxybenzonitrile
• InChI: InChI=1S/C10H8BrNO/c11-10-4-3-9(5-7(10)6-12)13-8-1-2-8/h3-5,8H,1-2H2
• InChI Key: QHBNBQBNVOKJFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)Br)C#N

Description

2-Bromo-5-cyclopropoxybenzonitrile is a useful research compound. Its molecular formula is C10H8BrNO and its molecular weight is 238.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 2.50 g (13 mmol) 2-bromo-5-hydroxy-benzonitrile in 100 mL DMF are added 5.23 g (38 mmol) K2CO3 and 3.05 g (25 mmol) cyclopropylbromide. The reaction mixture is stirred for 16 h at 120° C. Afterwards the reaction is quenched by the addition of ice water and extracted with EtOAc. The org. layers are combined, washed with sat. aq. NaCl solution, dried over Na2SO4, filtered and the solvent is removed in vacuo. The crude product is purified by column chromatography (silica gel, PE/EtOAc).